![molecular formula C17H13NO4S B2485554 2-Oxo-2-phenylethyl 2-(benzo[d]oxazol-2-ylthio)acetate CAS No. 300570-78-9](/img/structure/B2485554.png)
2-Oxo-2-phenylethyl 2-(benzo[d]oxazol-2-ylthio)acetate
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Overview
Description
Synthesis Analysis
The synthesis of related benzoxazole derivatives often involves nucleophilic substitution reactions, cyclocondensation, or reactions involving intermediate compounds such as thioacetate or thiophene derivatives. For instance, a method described for the synthesis of antimicrobial benzoxazole derivatives involves reacting chloroacetylamino compounds with benzo[d]oxazol-2-thiole in the presence of potassium carbonate (Turan-Zitouni et al., 2007). Another approach for related compounds includes reactions in alcohols under controlled conditions to yield specific benzoxazole derivatives with desired substituents (Ramanjaneyulu et al., 2020).
Molecular Structure Analysis
The crystal and molecular structure of benzoxazole derivatives can be elucidated using techniques such as X-ray diffraction, showing details like molecular conformation, hydrogen bonding, and π-π stacking interactions. For example, studies have demonstrated the molecular structure of benzoxazole compounds revealing intermolecular interactions that stabilize their crystalline form (Fathima et al., 2014).
Chemical Reactions and Properties
Benzoxazole derivatives undergo various chemical reactions, including cyclocondensation, nucleophilic substitution, and oxidation, leading to a wide range of products with potential biological activities. These reactions often involve intermediates such as thioacetate or thiophene derivatives and can be influenced by factors like the solvent, catalyst, and temperature (Yadav et al., 2022).
Physical Properties Analysis
The physical properties of benzoxazole derivatives, including solubility, melting point, and crystal structure, are crucial for their application in various fields. Techniques such as FT-IR, FT-Raman, and NMR spectroscopy provide insights into the vibrational wavenumbers, molecular structure, and dynamics of these compounds. Molecular docking studies also offer information on the interaction of these molecules with biological targets (El-Azab et al., 2016).
Chemical Properties Analysis
The chemical properties of benzoxazole derivatives, such as reactivity, stability, and electronic structure, are explored through experimental and theoretical studies. Density Functional Theory (DFT) calculations, for instance, help in understanding the electronic structure, charge distribution, and potential chemical reactivity of these compounds. Such studies are essential for designing new molecules with desired properties and activities (Phatangare et al., 2013).
Scientific Research Applications
Antimicrobial Activity : Derivatives of 2-Oxo-2-phenylethyl 2-(benzo[d]oxazol-2-ylthio)acetate have been synthesized and shown to possess significant antimicrobial activities against various bacterial strains, such as Micrococcus luteus, Bacillus cereus, and Escherichia coli, as well as fungal strains like Candida albicans (Turan-Zitouni et al., 2007).
Antitumor Activity : Some novel derivatives of this compound have been synthesized and evaluated for their antitumor activity. Studies have demonstrated that certain derivatives show broad spectrum antitumor activity, being more potent than certain standard drugs in some cases (Al-Suwaidan et al., 2016).
Antitubercular Activity : Research has also focused on the synthesis and biological evaluation of derivatives of this compound for antitubercular activity. Some compounds have shown increased potency against Mycobacterium tuberculosis (Venugopal et al., 2020).
Molecular Docking Studies : Molecular docking studies have been performed to understand the interaction of these compounds with various enzymes and receptors, providing insights into their potential as inhibitors or modulators of specific biological targets (El-Azab et al., 2016).
Synthesis of Novel Heterocyclic Compounds : The synthesis and characterization of novel derivatives of 2-(benzo[d]thiazol-2’-ylthio)acetohydrazide, which could potentially contribute to the development of new heterocyclic compounds with various biological activities, have been reported (Al-Omran & El-Khair, 2016).
Mechanism of Action
Target of Action
The primary target of the compound 2-Oxo-2-phenylethyl 2-(benzo[d]oxazol-2-ylthio)acetate is the LasB quorum sensing system in Gram-negative bacteria . Quorum sensing is a well-known term for describing bacterial cell–cell communication .
Mode of Action
This compound interacts with its target, the LasB quorum sensing system, and inhibits its function . This inhibition results in a decrease in bacterial cell–cell communication, which in turn affects the bacteria’s ability to respond to external factors such as nutrient availability, defense mechanisms, and coordinate host toxic behaviors .
Biochemical Pathways
The compound this compound affects the quorum sensing pathways in bacteria . These pathways are used by bacteria to respond to external factors and coordinate host toxic behaviors such as biofilm formation, virulence production, and other pathogenesis . By inhibiting these pathways, the compound can disrupt these processes and reduce the bacteria’s ability to cause disease .
Result of Action
The result of the action of this compound is the inhibition of quorum sensing in bacteria . This leads to a decrease in bacterial cell–cell communication, which in turn reduces the bacteria’s ability to form biofilms, produce virulence factors, and carry out other pathogenic behaviors .
Action Environment
Future Directions
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-Oxo-2-phenylethyl 2-(benzo[d]oxazol-2-ylthio)acetate are not well-studied. Benzoxazole derivatives, to which this compound belongs, are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions depends on the specific structure and functional groups present in the benzoxazole derivative.
Cellular Effects
The cellular effects of this compound are currently unknown. Benzoxazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound is not well-understood. Benzoxazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
The metabolic pathways involving this compound are not well-studied. Benzoxazole derivatives are known to interact with various enzymes and cofactors, and can influence metabolic flux and metabolite levels .
properties
IUPAC Name |
phenacyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4S/c19-14(12-6-2-1-3-7-12)10-21-16(20)11-23-17-18-13-8-4-5-9-15(13)22-17/h1-9H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BACJNSPVALMUAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)COC(=O)CSC2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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